Cas no 2229381-90-0 (4-amino-1-(2-{(tert-butoxy)carbonylamino}phenyl)cyclohexane-1-carboxylic acid)

• Product Name: 4-amino-1-(2-{(tert-butoxy)carbonylamino}phenyl)cyclohexane-1-carboxylic acid
• CAS No: 2229381-90-0
• MF: C₁₈H₂₆N₂O₄
• MW: 334.410045146942
• CID: 5867630
• PubChem ID: 165863788
• Update Time: 2025-08-02

4-amino-1-(2-{(tert-butoxy)carbonylamino}phenyl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-1-(2-{(tert-butoxy)carbonylamino}phenyl)cyclohexane-1-carboxylic acid
• 2229381-90-0
• 4-amino-1-(2-{[(tert-butoxy)carbonyl]amino}phenyl)cyclohexane-1-carboxylic acid
• EN300-1875485

• Inchi： 1S/C18H26N2O4/c1-17(2,3)24-16(23)20-14-7-5-4-6-13(14)18(15(21)22)10-8-12(19)9-11-18/h4-7,12H,8-11,19H2,1-3H3,(H,20,23)(H,21,22)
• InChI Key： OAPMFPVQGSTTLZ-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=CC=CC=2NC(=O)OC(C)(C)C)CCC(CC1)N)=O

Computed Properties

• Exact Mass: 334.18925731g/mol
• Monoisotopic Mass: 334.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 102Ų

Additional information on 4-amino-1-(2-{(tert-butoxy)carbonylamino}phenyl)cyclohexane-1-carboxylic acid

4-Amino-1-(2-{(tert-Butoxy)carbonylamino}phenyl)cyclohexane-1-carboxylic Acid: A Promising Compound in Medicinal Chemistry

4-Amino-1-(2-{(tert-butoxy)carbonylamino}phenyl)cyclohexane-1-carboxylic acid (CAS No. 2229381-90-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its cyclohexane core and functional groups, offers a promising platform for the development of new drugs targeting various diseases.

The chemical structure of 4-amino-1-(2-{(tert-butoxy)carbonylamino}phenyl)cyclohexane-1-carboxylic acid is composed of a cyclohexane ring with an amino group at the 4-position and a substituted phenyl group at the 1-position. The phenyl group is further modified with a tert-butoxycarbonyl (Boc) protected amino group, which can be selectively deprotected under mild conditions. This structural complexity provides multiple points of functionalization, making it a versatile scaffold for drug design.

Recent studies have highlighted the potential of 4-amino-1-(2-{(tert-butoxy)carbonylamino}phenyl)cyclohexane-1-carboxylic acid in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Research has shown that this compound can modulate specific enzymes and receptors involved in the pathogenesis of these conditions, potentially offering neuroprotective effects.

In addition to its neuroprotective properties, 4-amino-1-(2-{(tert-butoxy)carbonylamino}phenyl)cyclohexane-1-carboxylic acid has also been investigated for its anti-inflammatory and analgesic activities. Preclinical studies have demonstrated that this compound can inhibit pro-inflammatory cytokines and reduce pain responses in animal models, suggesting its potential as a novel therapeutic agent for inflammatory and pain-related disorders.

The pharmacokinetic properties of 4-amino-1-(2-{(tert-butoxy)carbonylamino}phenyl)cyclohexane-1-carboxylic acid have been extensively studied to optimize its bioavailability and metabolic stability. In vitro and in vivo experiments have shown that this compound exhibits favorable pharmacokinetic profiles, including good oral absorption, low plasma protein binding, and minimal first-pass metabolism. These characteristics make it an attractive candidate for further clinical development.

To further explore the therapeutic potential of 4-amino-1-(2-{(tert-butoxy)carbonylamino}phenyl)cyclohexane-1-carboxylic acid, several research groups have initiated preclinical studies to evaluate its efficacy and safety in various disease models. These studies have provided valuable insights into the mechanism of action and potential side effects of this compound, paving the way for future clinical trials.

In conclusion, 4-amino-1-(2-{(tert-butoxy)carbonylamino}phenyl)cyclohexane-1-carboxylic acid (CAS No. 2229381-90-0) represents a promising compound in medicinal chemistry with a wide range of potential applications. Its unique structural features, combined with its favorable pharmacokinetic properties and promising preclinical data, make it an exciting candidate for further development as a therapeutic agent. Ongoing research will continue to elucidate its full potential and contribute to the advancement of drug discovery in this field.